Cas no 832737-44-7 (3-phenoxy-5-(2,2,2-trifluoroethoxy)aniline)

• Product Name: 3-phenoxy-5-(2,2,2-trifluoroethoxy)aniline
• CAS No: 832737-44-7
• MF: C₁₄H₁₂F₃NO₂
• MW: 283.245794296265
• MDL: MFCD03419555
• CID: 3058768
• PubChem ID: 7018394
• Update Time: 2025-10-30

3-phenoxy-5-(2,2,2-trifluoroethoxy)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Phenoxy-5-(2,2,2-trifluoro-ethoxy)-phenylamine
• 3-phenoxy-5-(2,2,2-trifluoroethoxy)aniline
• EN300-228362
• 832737-44-7
• STK349026
• SB82170
• CS-0270170
• AKOS000308330

• MDL： MFCD03419555
• Inchi： 1S/C14H12F3NO2/c15-14(16,17)9-19-12-6-10(18)7-13(8-12)20-11-4-2-1-3-5-11/h1-8H,9,18H2
• InChI Key： MLQUKCWWEZTBNT-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(C=C(C=1)OC1C=CC=CC=1)N)(F)F

Computed Properties

• Exact Mass: 283.08201311Da
• Monoisotopic Mass: 283.08201311Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.5Ų

Additional information on 3-phenoxy-5-(2,2,2-trifluoroethoxy)aniline

Comprehensive Overview of 3-Phenoxy-5-(2,2,2-Trifluoroethoxy)aniline (CAS No. 832737-44-7): Properties, Applications, and Industry Insights

The chemical compound 3-phenoxy-5-(2,2,2-trifluoroethoxy)aniline (CAS No. 832737-44-7) is a specialized aromatic amine derivative gaining attention in pharmaceutical and agrochemical research. This trifluoroethoxy-substituted aniline features a unique molecular structure combining a phenoxy group and trifluoroethoxy moiety, making it valuable for designing bioactive molecules. Its CAS registry number 832737-44-7 serves as a critical identifier for researchers investigating its potential in drug discovery and material science applications.

Recent trends show growing interest in fluorinated aniline derivatives due to their enhanced metabolic stability and membrane permeability—key factors in modern drug development. The 3-phenoxy-5-(2,2,2-trifluoroethoxy)aniline structure addresses these needs through its balanced lipophilicity from the phenoxy group and the electron-withdrawing properties of the trifluoroethoxy group. Analytical studies reveal this compound exhibits improved solubility profiles compared to non-fluorinated analogs, a property highly sought after in formulation development.

In synthetic chemistry, CAS 832737-44-7 serves as a versatile building block for constructing more complex molecular architectures. The aniline nitrogen provides a reactive site for coupling reactions, while the phenoxy and trifluoroethoxy groups offer opportunities for further functionalization. Researchers particularly value its application in creating heterocyclic compounds with potential biological activities. Current literature highlights its use in developing novel kinase inhibitors and GPCR modulators, aligning with industry demands for targeted therapies.

The compound's physicochemical properties have been extensively characterized to support its various applications. With a molecular weight of 283.24 g/mol and defined logP value, 3-phenoxy-5-(2,2,2-trifluoroethoxy)aniline demonstrates optimal characteristics for crossing biological barriers—a critical consideration in both pharmaceutical and crop protection applications. Its thermal stability profile makes it suitable for processes requiring elevated temperatures, expanding its utility in industrial synthesis.

Environmental and safety assessments of 832737-44-7 indicate it requires standard handling procedures typical for aromatic amines. Proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Storage conditions typically suggest keeping the compound in a cool, dry place away from strong oxidizers, following standard laboratory safety protocols for amine-containing compounds.

Market analysts note increasing demand for fluorinated pharmaceutical intermediates like 3-phenoxy-5-(2,2,2-trifluoroethoxy)aniline, driven by the growing pipeline of fluorine-containing drugs. The compound's CAS number 832737-44-7 frequently appears in patent applications related to anticancer agents and CNS-targeting molecules, reflecting its importance in medicinal chemistry. Custom synthesis services for this aniline derivative have expanded significantly to meet research needs.

Quality control protocols for 832737-44-7 typically involve HPLC analysis with UV detection, ensuring high purity standards for research applications. Advanced characterization techniques including NMR spectroscopy and mass spectrometry confirm the identity and purity of this trifluoroethoxy-substituted compound. Analytical data sheets provide detailed information about residual solvents and related substances, crucial for regulatory compliance in pharmaceutical applications.

Future research directions for 3-phenoxy-5-(2,2,2-trifluoroethoxy)aniline may explore its potential in materials science, particularly in developing advanced polymers with specific electronic properties. The compound's aromatic amine functionality combined with fluorine substitution makes it interesting for creating specialty materials with unique thermal and optical characteristics. Such applications align with current industry focus on functional materials for electronics and coatings.

For researchers sourcing CAS 832737-44-7, verification of the compound's structural authenticity through comprehensive analytical data is essential. Reputable suppliers provide detailed spectroscopic data and certificates of analysis, ensuring researchers obtain material suitable for their specific applications. The growing importance of quality documentation reflects increasing regulatory requirements across chemical industries.

In conclusion, 3-phenoxy-5-(2,2,2-trifluoroethoxy)aniline represents an important fluorinated intermediate with diverse applications in life sciences and materials development. Its unique combination of phenoxy and trifluoroethoxy substituents on an aniline core provides valuable synthetic versatility. As research into fluorine-containing compounds continues to expand, this specific CAS 832737-44-7 material will likely see growing utilization across multiple scientific disciplines.